Cas no 2248303-35-5 (Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate)

• Product Name: Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate
• CAS No: 2248303-35-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6291293
• PubChem ID: 137942009
• Update Time: 2025-05-22

Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248303-35-5
• methyl 1-methyl-4-(oxiran-2-yl)-1H-pyrrole-2-carboxylate
• EN300-6506610
• Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate

• Inchi： 1S/C9H11NO3/c1-10-4-6(8-5-13-8)3-7(10)9(11)12-2/h3-4,8H,5H2,1-2H3
• InChI Key： SVXIUJQBGFTJFF-UHFFFAOYSA-N
• SMILES： O1CC1C1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate

Exploring Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate (CAS 2248303-35-5): Properties, Applications, and Market Insights

Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate (CAS 2248303-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide-functionalized pyrrole derivative exhibits unique reactivity due to its oxirane ring, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure combines a methyl ester group with a pyrrole core, offering diverse modification possibilities for drug discovery and material science applications.

Recent studies highlight the growing importance of pyrrole-based compounds in medicinal chemistry, particularly in the development of targeted therapies and small molecule drugs. The presence of both epoxide and ester functionalities in Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate makes it particularly interesting for researchers exploring covalent inhibitors and bioconjugation strategies. These properties align with current trends in precision medicine and protein-drug interactions, addressing frequently searched topics in biochemical research.

The synthesis of CAS 2248303-35-5 typically involves pyrrole ring formation followed by epoxidation reactions, with yields and purity being critical factors for pharmaceutical applications. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's structure, while HPLC analysis ensures quality control. These analytical aspects respond to common search queries about compound verification methods and quality assessment protocols in chemical research.

In material science, the oxirane-pyrrole hybrid structure of this compound shows promise for developing functional polymers and smart materials. The epoxide group can participate in ring-opening polymerization, while the pyrrole moiety contributes to electronic properties, making it relevant for researchers investigating conductive polymers and advanced coatings. These applications connect with trending topics in renewable energy materials and electronic devices.

The global market for specialty pyrrole derivatives like Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate is experiencing steady growth, driven by increasing R&D investments in pharmaceutical intermediates and fine chemicals. Current market analysis indicates particular demand from contract research organizations and academic laboratories, reflecting the compound's role in drug discovery pipelines. This market perspective addresses frequently searched business intelligence topics in the chemical industry.

From a safety perspective, proper handling of CAS 2248303-35-5 requires standard laboratory precautions for organic compounds, including the use of personal protective equipment and adequate ventilation. These safety considerations respond to common search queries about chemical handling protocols and laboratory best practices, while maintaining compliance with regulatory guidelines.

Future research directions for this compound may explore its potential in biocatalysis and green chemistry applications, aligning with the industry's focus on sustainable synthesis. The compound's reactivity profile also suggests possible applications in developing novel heterocyclic scaffolds for medicinal chemistry, addressing the pharmaceutical industry's constant search for new chemical entities with improved bioavailability and target specificity.

For researchers sourcing Methyl 1-methyl-4-(oxiran-2-yl)pyrrole-2-carboxylate, quality parameters such as purity grade, storage conditions, and supplier reliability are critical considerations. These practical aspects respond to common procurement-related searches in the chemical research community, while the compound's technical specifications meet the needs of professionals working in organic synthesis and molecular design.